Cas no 79605-00-8 (4-Pyrimidinecarbonitrile, 2-(dimethylamino)-)

• Product Name: 4-Pyrimidinecarbonitrile, 2-(dimethylamino)-
• CAS No: 79605-00-8
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 532601
• PubChem ID: 12395355
• Update Time: 2025-06-08

4-Pyrimidinecarbonitrile, 2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile, 2-(dimethylamino)-
• 2-(dimethylamino)pyrimidine-4-carbonitrile
• 4-Pyrimidinecarbonitrile, 2-(dimethylamino)- (9CI)
• AKOS027416235
• CS-0377313
• 79605-00-8
• 4-Pyrimidinecarbonitrile,2-(dimethylamino)-(9ci)
• DTXSID50496191

• Inchi： 1S/C7H8N4/c1-11(2)7-9-4-3-6(5-8)10-7/h3-4H,1-2H3
• InChI Key： JUKZXYIGXXAQAZ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1N=CC=C(C#N)N=1

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.8Ų

Additional information on 4-Pyrimidinecarbonitrile, 2-(dimethylamino)-

Comprehensive Overview of 4-Pyrimidinecarbonitrile, 2-(dimethylamino)- (CAS No. 79605-00-8)

4-Pyrimidinecarbonitrile, 2-(dimethylamino)- (CAS No. 79605-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyrimidine core substituted with a cyano group and a dimethylamino moiety, exhibits unique chemical properties that make it valuable for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its applications due to its potential in drug discovery and material science.

The compound's molecular structure, characterized by the 2-(dimethylamino)-4-pyrimidinecarbonitrile framework, allows for versatile reactivity. This makes it a key intermediate in the synthesis of heterocyclic derivatives, which are crucial for developing kinase inhibitors and antiviral agents. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for targeted therapies, aligning with the growing demand for precision medicine. Its CAS No. 79605-00-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

In the context of green chemistry and sustainable synthesis, 4-Pyrimidinecarbonitrile, 2-(dimethylamino)- has been investigated for its compatibility with eco-friendly catalytic systems. Innovations such as microwave-assisted synthesis and flow chemistry have been applied to its production, reducing waste and energy consumption. These advancements address the global push for environmentally benign processes, a topic highly prioritized by researchers and regulatory bodies alike.

Another area of interest is the compound's potential in agrochemical development. Its pyrimidine-based scaffold is a common motif in crop protection agents, particularly those targeting pest resistance management. With the rise of climate-resilient agriculture, the demand for novel bioactive intermediates like 2-(dimethylamino)-4-pyrimidinecarbonitrile is expected to grow, as evidenced by trending searches in agricultural science forums.

From a commercial perspective, suppliers and manufacturers of CAS No. 79605-00-8 emphasize its high purity and stability under standard storage conditions. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure quality control, meeting the stringent requirements of pharmaceutical grade materials. This focus on quality aligns with industry standards and customer expectations for reliable chemical intermediates.

In summary, 4-Pyrimidinecarbonitrile, 2-(dimethylamino)- (CAS No. 79605-00-8) represents a critical building block in synthetic chemistry, with applications spanning drug discovery, sustainable synthesis, and agrochemical innovation. Its multifaceted utility and alignment with contemporary scientific trends ensure its continued prominence in research and industrial applications.